Cas no 852313-97-4 (1H-Pyrazolo[3,4-d]pyrimidine, 1-(2-bromophenyl)-4-chloro-)

• Product Name: 1H-Pyrazolo[3,4-d]pyrimidine, 1-(2-bromophenyl)-4-chloro-
• CAS No: 852313-97-4
• MF: C₁₁H₆BrClN₄
• MW: 309.549139499664
• CID: 4234779
• PubChem ID: 11392730
• Update Time: 2025-05-27

1H-Pyrazolo[3,4-d]pyrimidine, 1-(2-bromophenyl)-4-chloro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-d]pyrimidine, 1-(2-bromophenyl)-4-chloro-
• 1-(2-BROMOPHENYL)-4-CHLORO-1H-PYRAZOLO[3,4-D]PYRIMIDINE
• 852313-97-4
• SCHEMBL6253182
• DTXSID101205896

• Inchi： 1S/C11H6BrClN4/c12-8-3-1-2-4-9(8)17-11-7(5-16-17)10(13)14-6-15-11/h1-6H
• InChI Key： YUXGRVCLWMPBBG-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=C2C=NN(C3=CC=CC=C3Br)C2=N1

Computed Properties

• Exact Mass: 307.94644Da
• Monoisotopic Mass: 307.94644Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 43.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1H-Pyrazolo[3,4-d]pyrimidine, 1-(2-bromophenyl)-4-chloro-

Recent Advances in the Study of 1H-Pyrazolo[3,4-d]pyrimidine, 1-(2-bromophenyl)-4-chloro- (CAS: 852313-97-4): A Promising Scaffold in Medicinal Chemistry

The compound 1H-Pyrazolo[3,4-d]pyrimidine, 1-(2-bromophenyl)-4-chloro- (CAS: 852313-97-4) has recently garnered significant attention in the field of medicinal chemistry due to its versatile pharmacological properties. This heterocyclic scaffold, characterized by a pyrazolo[3,4-d]pyrimidine core, has been extensively studied for its potential applications in drug discovery, particularly in the development of kinase inhibitors and anticancer agents. Recent research has focused on elucidating its molecular mechanisms, optimizing its synthetic pathways, and exploring its therapeutic potential in various disease models.

One of the key areas of investigation has been the role of this compound as a selective inhibitor of protein kinases. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with cancer and other diseases. Studies have demonstrated that 1H-Pyrazolo[3,4-d]pyrimidine derivatives, including 1-(2-bromophenyl)-4-chloro-, exhibit potent inhibitory activity against specific kinase targets, such as cyclin-dependent kinases (CDKs) and Janus kinases (JAKs). These findings highlight the potential of this scaffold in the design of targeted therapies for malignancies and inflammatory disorders.

In addition to its kinase inhibitory properties, recent research has explored the anticancer efficacy of 1H-Pyrazolo[3,4-d]pyrimidine derivatives. Preclinical studies have shown that these compounds can induce apoptosis and inhibit proliferation in various cancer cell lines, including breast, lung, and leukemia models. The presence of the 2-bromophenyl and 4-chloro substituents has been found to enhance the compound's binding affinity to target proteins, thereby improving its therapeutic index. Furthermore, structural-activity relationship (SAR) studies have provided valuable insights into the optimization of this scaffold for improved potency and selectivity.

The synthetic accessibility of 1H-Pyrazolo[3,4-d]pyrimidine derivatives has also been a focus of recent research. Novel synthetic routes have been developed to improve the yield and purity of 1-(2-bromophenyl)-4-chloro- derivatives, enabling their broader application in drug discovery. Advances in green chemistry and catalytic methods have further streamlined the production of these compounds, making them more viable candidates for clinical development.

Despite these promising developments, challenges remain in the translation of 1H-Pyrazolo[3,4-d]pyrimidine derivatives into clinical therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. However, the growing body of evidence supporting the pharmacological potential of this scaffold underscores its significance in modern medicinal chemistry. Future studies are expected to focus on the development of next-generation derivatives with enhanced efficacy and safety profiles, paving the way for their eventual clinical application.